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Compound of Interest

Compound Name: 2-Methylhexanamide

Cat. No.: B1654000

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the fundamental physicochemical
properties of 2-Methylhexanamide, a compound of interest in various research and
development applications. The focus of this document is on its molecular weight and exact
mass, presenting the data in a clear, tabular format and outlining the experimental methodology
for their determination.

Core Physicochemical Data

The accurate determination of molecular weight and exact mass is a critical first step in the
characterization of any chemical entity. These parameters are fundamental for a wide range of
applications, from reaction stoichiometry to high-resolution mass spectrometry-based screening

and analysis.
Property Value Unit
Molecular Formula C7H15NO
Molecular Weight 129.20 g/mol
Exact Mass 129.115364102 Da

Data sourced from PubChem
CID 2828737.[1]
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Experimental Protocol: Determination of Exact Mass
by Mass Spectrometry

The precise measurement of a compound's mass is typically achieved through mass
spectrometry. High-resolution mass spectrometry (HRMS) is the gold standard for determining
the exact mass, which can be used to deduce the elemental composition.

Objective: To determine the exact mass of 2-Methylhexanamide.
Methodology: Electrospray lonization Time-of-Flight (ESI-TOF) Mass Spectrometry
e Sample Preparation:

o A stock solution of 2-Methylhexanamide is prepared by dissolving 1 mg of the compound
in 1 mL of a suitable solvent (e.g., methanol or acetonitrile).

o The stock solution is then diluted to a final concentration of 1 ug/mL with the same solvent.

o An internal calibrant with a known exact mass is added to the solution to ensure mass

accuracy.
e Instrumentation:

o A high-resolution time-of-flight mass spectrometer equipped with an electrospray

ionization source is used.

o The instrument is calibrated according to the manufacturer's guidelines using a standard

calibration mixture.
o Data Acquisition:

o The prepared sample solution is infused into the ESI source at a constant flow rate (e.g., 5
pL/min).

o The mass spectrometer is operated in positive ionization mode to generate the protonated
molecule [M+H]+.
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o Data is acquired over a relevant mass-to-charge (m/z) range (e.g., m/z 50-500) for a
sufficient duration to obtain a high-quality mass spectrum.

o Data Analysis:
o The acquired mass spectrum is processed using the instrument's software.
o The peak corresponding to the protonated 2-Methylhexanamide is identified.

o The exact mass is determined by calculating the centroid of this peak and corrected using
the internal calibrant.

o The elemental composition is confirmed by comparing the experimentally determined
exact mass with the theoretical exact mass calculated for the molecular formula
C7H15NO.

Logical Workflow for Physicochemical
Characterization

The following diagram illustrates a simplified logical workflow for the initial characterization of a
chemical compound like 2-Methylhexanamide.
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Physicochemical Characterization Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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